Cas no 1082040-27-4 (3-Iodo-1H-indazol-6-ol)

• Product name: 3-Iodo-1H-indazol-6-ol
• CAS No: 1082040-27-4
• MF: C₇H₅N₂OI
• MW: 260.0314
• CID: 1091726
• PubChem ID: 135742440

3-Iodo-1H-indazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1H-indazol-6-ol
• 3-iodo-1,2-dihydroindazol-6-one
• 1H-INDAZOL-6-OL, 3-IODO-
• 3-Iodo-6-hydroxy-(1H)indazole
• AK145849
• INDAZOL-6-OL, 3-IODO-
• MB09022
• CS-0440535
• SCHEMBL13184208
• 3-iodo-2H-indazol-6-ol
• 1082040-27-4

• Inchi： InChI=1S/C7H5IN2O/c8-7-5-2-1-4(11)3-6(5)9-10-7/h1-3,11H,(H,9,10)
• InChI Key： FLXLRTUJTJKEAS-UHFFFAOYSA-N
• SMILES： OC1=CC2=C(C=C1)C(I)=NN2

Computed Properties

• Exact Mass: 259.94466g/mol
• Monoisotopic Mass: 259.94466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9Ų
• XLogP3: 1.9

Additional information on 3-Iodo-1H-indazol-6-ol

3-Iodo-1H-indazol-6-ol (CAS No. 1082040-27-4): A Comprehensive Overview

3-Iodo-1H-indazol-6-ol, also known by its CAS registry number CAS No. 1082040-27-4, is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the indazole family, a class of heterocyclic aromatic compounds with two nitrogen atoms in their structure. The presence of an iodine atom at the 3-position and a hydroxyl group at the 6-position introduces unique electronic and steric properties, making it a versatile building block for various applications.

The indazole scaffold is renowned for its ability to form stable complexes with metal ions, a property that has been exploited in the development of coordination polymers and metallo-drugs. Recent studies have highlighted the potential of 3-Iodo-1H-indazol-6-ol as a ligand in constructing metallo-supramolecular architectures with unprecedented structural complexity and functionality. For instance, researchers have successfully synthesized a series of copper(II) complexes using this compound as a ligand, demonstrating its ability to form helical structures with high thermal stability.

In addition to its role in coordination chemistry, 3-Iodo-1H-indazol-6-ol has shown promise in the field of drug discovery. The compound's ability to modulate enzyme activity through non-covalent interactions has led to its investigation as a potential lead compound for anti-inflammatory and anticancer therapies. A recent study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in inflammation-related diseases.

The synthesis of 3-Iodo-1H-indazol-6-ol typically involves multi-step processes that combine nucleophilic aromatic substitution and oxidative coupling reactions. One optimized route involves the reaction of 6-hydroxyindazole with iodine monochloride (ICl) under controlled conditions, followed by purification via column chromatography. This method ensures high yields and excellent purity, making it suitable for large-scale production.

The physical properties of 3-Iodo-1H-indazol-6-ol are also worth noting. It has a melting point of approximately 285°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum exhibits strong absorption bands in the visible region, indicative of its aromaticity and conjugation within the indazole ring system.

From an environmental standpoint, preliminary studies suggest that 3-Iodo-1H-indazol-6-ol is not inherently hazardous under normal handling conditions. However, like all chemical compounds, it should be stored and handled according to standard laboratory safety protocols to minimize exposure risks.

In conclusion, 3-Iodo-1H-indazol-6 ol, or CAS No. 1082040 -27 -4, represents a valuable addition to the arsenal of heterocyclic compounds available for research and development. Its unique chemical properties, coupled with its versatility as a ligand and drug candidate, ensure that it will remain an area of active investigation for years to come.